Cas no 1414870-73-7 (3-Fluoro-5-(trifluoromethyl)phenyl methyl sulfide)

• Product Name: 3-Fluoro-5-(trifluoromethyl)phenyl methyl sulfide
• CAS No: 1414870-73-7
• MF: C₈H₆F₄S
• MW: 210.191854953766
• CID: 4764192
• Update Time: 2023-11-22

3-Fluoro-5-(trifluoromethyl)phenyl methyl sulfide Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-trifluoromethylthioanisole
• 3-Fluoro-5-(trifluoromethyl)phenyl methyl sulfide
• (3-Fluoro-5-(trifluoromethyl)phenyl)(methyl)sulfane
• C8H6F4S
• Z1438

• Inchi： 1S/C8H6F4S/c1-13-7-3-5(8(10,11)12)2-6(9)4-7/h2-4H,1H3
• InChI Key： UVVGNQLTZPLCPN-UHFFFAOYSA-N
• SMILES： S(C)C1=CC(=CC(C(F)(F)F)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• XLogP3: 3.4
• Topological Polar Surface Area: 25.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes